Cas no 2275-26-5 (3-(2-Oxo-cyclohexyl)-propionic Acid)
3-(2-Oxo-cyclohexyl)-propionic acid is a cyclic keto acid derivative with a propionic acid side chain, offering versatile reactivity for synthetic applications. Its structure features a cyclohexanone ring, providing a stable yet modifiable framework for further functionalization. The compound is particularly useful in organic synthesis, serving as an intermediate for pharmaceuticals, agrochemicals, and specialty chemicals. The keto group enables condensation and nucleophilic addition reactions, while the carboxylic acid moiety allows for esterification or amidation. Its balanced lipophilicity and reactivity make it a valuable building block in medicinal chemistry for designing bioactive molecules. The compound is typically supplied in high purity, ensuring consistent performance in research and industrial processes.
2275-26-5 structure
Product Name:3-(2-Oxo-cyclohexyl)-propionic Acid
3-(2-Oxo-cyclohexyl)-propionic Acid Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanepropanoicacid, 2-oxo-
- 3-(2-Oxo-cyclohexyl)-propionic acid
- (+/-)-2-oxocyclohexanepropionic acid
- 1-Cyclohexanone-2-propionic acid
- 2-carboxyethylcyclohexanone
- 2-Oxocyclohexanepropionic acid
- 3-(2-oxocyclohexyl)propionic acid
- 3-(2-Oxo-cyclohexyl)-propionsaeure
- AC1Q6EP5
- AC1Q75BL
- AC1Q75BM
- Oprea1_486914
- SureCN938755
- HMS1698F01
- NSC-119501
- SR-01000389349-1
- 2-Oxocyclohexanepropanoic acid
- 2275-26-5
- BB 0258185
- EINECS 218-895-3
- CS-0316328
- DTXSID601305776
- AKOS016038463
- JCIZEWRBCTUEFG-UHFFFAOYSA-
- NSC 119501
- AKOS000302734
- FT-0677733
- CAA27526
- 3-(cyclohexan-1-on-2-yl)propanoic acid
- J-014843
- 3-(2-oxocyclohexyl)propanoicacid
- SCHEMBL938755
- JCIZEWRBCTUEFG-UHFFFAOYSA-N
- NS00049874
- EU-0033440
- InChI=1/C9H14O3/c10-8-4-2-1-3-7(8)5-6-9(11)12/h7H,1-6H2,(H,11,12)
- SR-01000389349
- 3-(2-oxocyclohexyl)-propanoic acid
- VS-02165
- NSC119501
- 3-(2-oxocyclohexyl)propanoic acid
- 3-(2-Oxo-cyclohexyl)-propionic Acid
-
- MDL： MFCD00090733
- Inchi： 1S/C9H14O3/c10-8-4-2-1-3-7(8)5-6-9(11)12/h7H,1-6H2,(H,11,12)
- InChI Key： JCIZEWRBCTUEFG-UHFFFAOYSA-N
- SMILES： O=C1CCCCC1CCC(=O)O
Computed Properties
- Exact Mass: 170.09432
- Monoisotopic Mass: 170.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
- LogP: 1.61050
3-(2-Oxo-cyclohexyl)-propionic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 019309-1g |
3-(2-Oxo-cyclohexyl)-propionic acid |
2275-26-5 | 1g |
6144CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 019309-1g |
3-(2-Oxo-cyclohexyl)-propionic acid |
2275-26-5 | 1g |
6144.0CNY | 2021-07-05 | ||
| TRC | O849855-100mg |
3-(2-Oxo-cyclohexyl)-propionic Acid |
2275-26-5 | 100mg |
$ 52.00 | 2023-04-15 | ||
| TRC | O849855-250mg |
3-(2-Oxo-cyclohexyl)-propionic Acid |
2275-26-5 | 250mg |
$ 104.00 | 2023-09-06 | ||
| TRC | O849855-500mg |
3-(2-Oxo-cyclohexyl)-propionic Acid |
2275-26-5 | 500mg |
$ 173.00 | 2023-04-15 | ||
| TRC | O849855-1g |
3-(2-Oxo-cyclohexyl)-propionic Acid |
2275-26-5 | 1g |
$ 265.00 | 2022-06-03 | ||
| TRC | O849855-1000mg |
3-(2-Oxo-cyclohexyl)-propionic Acid |
2275-26-5 | 1g |
$ 305.00 | 2023-04-15 | ||
| A2B Chem LLC | AD57396-100mg |
3-(2-Oxocyclohexyl)propanoic acid |
2275-26-5 | 100mg |
$275.00 | 2024-04-20 | ||
| A2B Chem LLC | AD57396-250mg |
3-(2-Oxocyclohexyl)propanoic acid |
2275-26-5 | 250mg |
$313.00 | 2024-04-20 | ||
| A2B Chem LLC | AD57396-500mg |
3-(2-Oxocyclohexyl)propanoic acid |
2275-26-5 | 500mg |
$350.00 | 2024-04-20 |
3-(2-Oxo-cyclohexyl)-propionic Acid Related Literature
-
Haibo Mei,Yingjie Yu,Chengting Wang,Aiyao Liu,Jianlin Han Org. Chem. Front. 2022 9 2516
-
2. Ring-D aromatic phytosteroids; a model for biogenesis by way of carbon radical rearrangementStuart P. Green,Donald A. Whiting J. Chem. Soc. Perkin Trans. 1 1996 1027
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